Cas no 2635937-88-9 (2-(3-Bromo-2,6-dichlorophenyl)-1,3-dioxolane)

• Product Name: 2-(3-Bromo-2,6-dichlorophenyl)-1,3-dioxolane
• CAS No: 2635937-88-9
• MF: C₉H₇BrCl₂O₂
• MW: 297.9607
• MDL: MFCD33404116
• CID: 5077416
• Update Time: 2026-03-01

2-(3-Bromo-2,6-dichlorophenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-2,6-dichlorophenyl)-1,3-dioxolane

• MDL： MFCD33404116
• Inchi： 1S/C9H7BrCl2O2/c10-5-1-2-6(11)7(8(5)12)9-13-3-4-14-9/h1-2,9H,3-4H2
• InChI Key： BWQGYHWTSMPGHM-UHFFFAOYSA-N
• SMILES： BrC1C([H])=C([H])C(=C(C=1Cl)C1([H])OC([H])([H])C([H])([H])O1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 3.3
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2-(3-Bromo-2,6-dichlorophenyl)-1,3-dioxolane

Research Brief on 2-(3-Bromo-2,6-dichlorophenyl)-1,3-dioxolane (CAS: 2635937-88-9): Recent Advances and Applications

The compound 2-(3-Bromo-2,6-dichlorophenyl)-1,3-dioxolane (CAS: 2635937-88-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated dioxolane derivative exhibits unique structural and electronic properties, making it a promising candidate for various applications, including drug discovery, agrochemical development, and material science. Recent studies have explored its synthesis, reactivity, and potential biological activities, shedding light on its versatility and utility in diverse scientific domains.

One of the key areas of interest is the compound's role as a building block in medicinal chemistry. Researchers have utilized 2-(3-Bromo-2,6-dichlorophenyl)-1,3-dioxolane as a precursor for the synthesis of novel heterocyclic compounds with potential therapeutic applications. Its bromo and dichloro substituents provide multiple sites for further functionalization, enabling the creation of libraries of derivatives for biological screening. Recent work has focused on optimizing synthetic routes to improve yield and purity, with particular emphasis on green chemistry approaches to minimize environmental impact.

In the realm of drug discovery, preliminary studies have investigated the compound's interaction with various biological targets. Molecular docking simulations suggest that the rigid dioxolane ring system and halogen substituents may facilitate binding to specific protein pockets, particularly in enzymes involved in inflammatory pathways. While comprehensive pharmacological data is still emerging, early in vitro assays indicate moderate activity against certain kinase targets, warranting further investigation into structure-activity relationships.

The compound's potential applications extend beyond pharmaceuticals. Recent patent filings have disclosed its use in agrochemical formulations, where its structural features contribute to improved stability and bioavailability of active ingredients. Additionally, materials science researchers have explored its incorporation into novel polymeric systems, taking advantage of its halogenated aromatic system to modify material properties such as thermal stability and electronic characteristics.

Analytical characterization of 2-(3-Bromo-2,6-dichlorophenyl)-1,3-dioxolane has been enhanced through advanced techniques including high-resolution mass spectrometry and multidimensional NMR spectroscopy. These methods have provided detailed structural insights and facilitated quality control in production processes. Recent developments in process chemistry have addressed previous challenges in large-scale synthesis, with several groups reporting improved catalytic systems for the key cyclization step.

Looking forward, research priorities include expanding the exploration of biological activities through comprehensive screening programs and developing more efficient synthetic methodologies. The compound's unique combination of structural features continues to make it a valuable tool for chemical biology studies and a promising lead for therapeutic development. As understanding of its properties and applications grows, 2-(3-Bromo-2,6-dichlorophenyl)-1,3-dioxolane is poised to play an increasingly important role in multiple scientific disciplines.